Cas no 1316221-78-9 (4-(4-Acetylpiperazin-2-yl)benzoic acid)

4-(4-Acetylpiperazin-2-yl)benzoic acid is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and medicinal chemistry applications. Its structure combines a benzoic acid moiety with an acetylpiperazine group, enabling its use as a building block for designing bioactive molecules. The compound’s acetylated piperazine ring enhances solubility and metabolic stability, while the carboxylic acid functionality allows for further derivatization via esterification or amidation. This dual reactivity makes it a useful precursor for developing drug candidates, especially in CNS and antimicrobial research. Its well-defined purity and consistent performance ensure reliable results in synthetic workflows. Suitable for research-scale applications, it is handled under standard laboratory conditions.

4-(4-Acetylpiperazin-2-yl)benzoic acid structure

1316221-78-9 structure

Product Name:4-(4-Acetylpiperazin-2-yl)benzoic acid

CAS No:1316221-78-9

MF:C₁₃H₁₆N₂O₃

MW:248.277743339539

MDL:MFCD18381630

CID:4694227

PubChem ID:66509822

Update Time:2025-05-22

4-(4-Acetylpiperazin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-acetylpiperazin-2-yl)benzoic acid
- 4-(4-Acetyl-piperazin-2-yl)-benzoic acid
- 4-(4-Acetylpiperazin-2-yl)benzoic acid
- MDL： MFCD18381630
- Inchi： 1S/C13H16N2O3/c1-9(16)15-7-6-14-12(8-15)10-2-4-11(5-3-10)13(17)18/h2-5,12,14H,6-8H2,1H3,(H,17,18)
- InChI Key： NSWMKBLZTBHUCS-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCNC(C2C=CC(C(=O)O)=CC=2)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 324
Topological Polar Surface Area: 69.6

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